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Compound of Interest

2-Chloro-4-
Compound Name: _
(trifluoromethoxy)benzaldehyde

Cat. No.: B1424357

An In-depth Technical Guide to 2-Chloro-4-(trifluoromethoxy)benzaldehyde for Advanced
Scientific Applications

For researchers, medicinal chemists, and professionals in drug development, 2-Chloro-4-
(trifluoromethoxy)benzaldehyde stands as a pivotal building block in the synthesis of novel
chemical entities. Its unique trifluoromethoxy and chloro substitutions on the benzaldehyde
scaffold offer a gateway to a diverse range of complex molecules with significant potential in
pharmaceutical and agrochemical research. This guide provides a comprehensive overview of
its commercial availability, key properties, safety considerations, and synthetic utility.

Physicochemical and Spectroscopic Profile

2-Chloro-4-(trifluoromethoxy)benzaldehyde is an aromatic aldehyde with the molecular
formula CsHaCIFsO2. The presence of both a chlorine atom and a trifluoromethoxy group
imparts distinct electronic properties to the molecule, influencing its reactivity and the
characteristics of its derivatives.

Property Value
Molecular Formula CsH4CIF30:2
Molecular Weight 224.56 g/mol
CAS Number 1079351-20-4
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While specific, publicly available spectroscopic data for this compound is limited, typical NMR
chemical shifts for analogous structures can be anticipated. In 33C NMR, the carbonyl carbon of
the aldehyde would be the most deshielded, appearing significantly downfield. The aromatic
carbons would resonate in the characteristic region for substituted benzene rings, with their
precise shifts influenced by the chloro and trifluoromethoxy substituents. In *H NMR, the
aldehyde proton would present as a singlet, typically downfield, while the aromatic protons
would exhibit a splitting pattern dictated by their positions on the ring.

Commercial Availability

2-Chloro-4-(trifluoromethoxy)benzaldehyde is commercially available from a number of
specialized chemical suppliers. It is typically offered in research and development quantities
with purities generally at or above 95-97%.

Supplier Purity Available Quantities
Sigma-Aldrich Not specified Inquire
Aromsyn Co., Ltd. >98% Gram to kilogram scale
AstaTech, Inc. >95% Inquire
BLD Pharmatech Co., Ltd. Not specified Inquire

Researchers looking to procure this compound should verify the purity and availability with their
chosen supplier, as stock levels and lead times can vary. A Certificate of Analysis (COA) should
be requested to confirm the identity and purity of the purchased material.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Chloro-4-(trifluoromethoxy)benzaldehyde should
be consulted prior to handling. Based on data for structurally related compounds, the following
precautions are advised:

e Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

 Precautionary Measures:
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o Wear protective gloves, protective clothing, eye protection, and face protection.
o Use only in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray.
o Wash hands and any exposed skin thoroughly after handling.

o In case of contact with eyes, rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o If inhaled, remove the person to fresh air and keep comfortable for breathing.

[e]

Store in a well-ventilated place. Keep the container tightly closed.

The workflow for safe handling of this and similar chemical reagents is depicted below:
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(trifluoromethoxy)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1424357#commercial-availability-of-2-chloro-4-

trifluoromethoxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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